Cas no 103224-69-7 (1-Propanone, 1-[2,3,4,5-tetramethyl-6-(nitromethyl)phenyl]-)

• Product Name: 1-Propanone, 1-[2,3,4,5-tetramethyl-6-(nitromethyl)phenyl]-
• CAS No: 103224-69-7
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 1136303
• Update Time: 2024-07-27

1-Propanone, 1-[2,3,4,5-tetramethyl-6-(nitromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-[2,3,4,5-tetramethyl-6-(nitromethyl)phenyl]-

• Inchi： 1S/C14H19NO3/c1-6-13(16)14-11(5)9(3)8(2)10(4)12(14)7-15(17)18/h6-7H2,1-5H3
• InChI Key： ROLRCHFMLMISOH-UHFFFAOYSA-N
• SMILES： C(C1=C(C[N+]([O-])=O)C(C)=C(C)C(C)=C1C)(=O)CC

Computed Properties

• Exact Mass: 249.13657

Experimental Properties

• Density: 1.076±0.06 g/cm3(Predicted)
• Melting Point: 111-112 °C(Solv: ethanol (64-17-5); water (7732-18-5))
• Boiling Point: 409.9±33.0 °C(Predicted)
• PSA: 60.21
• pka: 6.94±0.10(Predicted)